Cas no 921587-34-0 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide
• CAS No: 921587-34-0
• MF: C₁₉H₁₆IN₃O₃S
• MW: 493.318115234375
• CID: 5894728
• PubChem ID: 41213191
• Update Time: 2025-06-03

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-2-iodo-
• F2099-0223
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-iodobenzamide
• AKOS024627388
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-iodobenzamide
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-iodobenzamide
• 921587-34-0
• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide

• Inchi： 1S/C19H16IN3O3S/c1-2-27(25,26)18-12-11-17(22-23-18)13-7-9-14(10-8-13)21-19(24)15-5-3-4-6-16(15)20/h3-12H,2H2,1H3,(H,21,24)
• InChI Key： NNUQNRIBOHMOIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(CC)(=O)=O)C=C2)C=C1)(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 492.99571g/mol
• Monoisotopic Mass: 492.99571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 617.4±55.0 °C(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide (CAS No. 921587-34-0)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide (CAS No. 921587-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyridazine core and iodobenzamide moiety, is often explored for its role in targeted drug design and medicinal chemistry. Researchers are particularly interested in its sulfonyl and iodo functional groups, which contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for highly specific small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide aligns with this trend, as its structure allows for selective interactions with protein targets. For instance, its ethanesulfonyl group enhances solubility and pharmacokinetic properties, making it a candidate for oral drug formulations. This compound is frequently discussed in forums and publications focusing on kinase inhibitors and signal transduction modulation, reflecting its relevance in oncology and inflammatory disease research.

The synthesis and characterization of CAS No. 921587-34-0 involve multi-step organic reactions, including Suzuki coupling and sulfonylation, which are well-documented in peer-reviewed journals. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven drug discovery, computational tools like molecular docking are increasingly used to predict the binding modes of this compound, further accelerating its study.

From an industrial perspective, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-iodobenzamide is often sourced for academic and commercial R&D projects. Its CAS registry number (921587-34-0) ensures precise identification in chemical databases, streamlining procurement and regulatory compliance. Environmental and safety assessments of this compound highlight its stability under standard laboratory conditions, though proper handling protocols are always recommended.

Emerging trends in green chemistry have also influenced the synthesis approaches for this molecule, with researchers exploring catalytic methods to reduce waste and energy consumption. Additionally, its potential as a fluorescence probe or PET tracer in diagnostic imaging is under investigation, aligning with the growing interest in theranostics. As the scientific community continues to uncover new applications for CAS No. 921587-34-0, its role in cutting-edge research is expected to expand significantly.